Cas no 7288-11-1 (4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-)
7288-11-1 structure
Product Name:4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-
CAS No:7288-11-1
MF:C17H18O4
MW:286.322425365448
CID:579056
PubChem ID:15558522
Update Time:2025-07-11
4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-
- Agatharesinol
- 4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, [S-[R*,R*-(E)]]-
- 4-Pentene-1,2-diol,3,5-bis(p-hydroxyphenyl)-, (E)-(2S,3S)- (8CI)
- Agatharesinol (7CI)
- (2S,3S,4E)-3,5-Bis(4-hydroxyphenyl)-4-pentene-1,2-diol
- [ "" ]
- (2S,3S,4E)-3,5-bis(4-hydroxyphenyl)pent-4-ene-1,2-diol
- 7288-11-1
- Q27124122
- Epitope ID:116875
- CHEBI:53627
- FS-9270
- (E,2S,3S)-3,5-bis(4-hydroxyphenyl)pent-4-ene-1,2-diol
- AKOS032948898
- 4-Pentene-1,2-diol, 3,5-bis(4-hydroxyphenyl)-, (S-(R*,R*-(E)))-
- 4-Pentene-1,2-diol, 3,5-bis(4-hydroxyphenyl)-, [S-[R*,R*-(E)]]-
- 4-Pentene-1,2-diol, 3,5-bis(p-hydroxyphenyl)-, (E)-(2S,3S)-
-
- Inchi: 1S/C17H18O4/c18-11-17(21)16(13-4-8-15(20)9-5-13)10-3-12-1-6-14(19)7-2-12/h1-10,16-21H,11H2/b10-3+/t16-,17+/m0/s1
- InChI Key: DVUXXXYVVWRAIA-UDEVJOAWSA-N
- SMILES: O[C@H](CO)[C@@H](/C=C/C1C=CC(=CC=1)O)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 286.12100
- Monoisotopic Mass: 286.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 562.4±50.0 °C at 760 mmHg
- Flash Point: 270.7±24.7 °C
- PSA: 80.92000
- LogP: 2.24800
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3356-1 mg |
Agatharesinol |
7288-11-1 | 1mg |
¥2035.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A91160-5mg |
Agatharesinol |
7288-11-1 | 5mg |
¥4000.0 | 2021-09-10 | ||
| TargetMol Chemicals | TN3356-1mg |
Agatharesinol |
7288-11-1 | 1mg |
¥ 4690 | 2024-07-20 | ||
| TargetMol Chemicals | TN3356-1 mg |
Agatharesinol |
7288-11-1 | 98% | 1mg |
¥ 4,690 | 2023-07-11 | |
| A2B Chem LLC | AH18680-5mg |
Agatharesinol |
7288-11-1 | 98.0% | 5mg |
$577.00 | 2024-04-19 |
4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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